Cas no 1823583-57-8 (TCMDC-131678)
TCMDC-131678 structure
Product Name:TCMDC-131678
CAS No:1823583-57-8
MF:C6H6INO3
MW:267.021214008331
CID:4742221
PubChem ID:44523001
Update Time:2024-03-03
TCMDC-131678 Chemical and Physical Properties
Names and Identifiers
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- TCMDC-131678
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- Inchi: 1S/C6H6INO3/c1-3-4(7)5(8-11-3)6(9)10-2/h1-2H3
- InChI Key: DEYIKAFKPHDCCP-UHFFFAOYSA-N
- SMILES: COC(C1C(I)=C(C)ON=1)=O
Computed Properties
- Exact Mass: 266.93924g/mol
- Monoisotopic Mass: 266.93924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
TCMDC-131678 Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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